TCS 2210

• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• InChI: InChI=1S/C18H17N3O3/c22-17(21-24)13-9-10-14-16(11-13)19-15(18(23)20-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11,24H,4,7-8H2,(H,20,23)(H,21,22)
• InChIKey: ZOFZKGFBKISZRI-UHFFFAOYSA-N

TCS 2210 for Research Procurement: A Dual-Function Quinoxaline Small Molecule with Validated Neuronal Differentiation and IRAK1 Inhibition

TCS 2210 (CAS 1201916-31-5; compound 1) is a quinoxaline-based small molecule originally identified through a screen of >20,000 compounds for neuronal differentiation of mesenchymal stem cells (MSCs) [1]. It was subsequently characterized as a selective inhibitor of interleukin-1 receptor-associated kinase 1 (IRAK1), demonstrating single-target mapping in a 468-kinase panel and suppressing epithelial ovarian cancer (EOC) growth both in vitro and in vivo [2]. This dual pharmacological profile—potent neuronal lineage commitment in MSCs and selective IRAK1 kinase inhibition—distinguishes TCS 2210 from other MSC differentiation agents or IRAK-family inhibitors that lack one of these functional dimensions.

Workflow

MSC neuronal differentiation studies

Selection Logic

Single-molecule conversion without growth factor cocktails

Target Context

Selective IRAK1 inhibition in a 468-kinase panel

• [1] Kim NR, Kang SK, Ahn HH, Kwon SW, Park WS, Kim KS, Kim SS, Jung HJ, Choi SU, Ahn JH, Kim KR. Discovery of a new and efficient small molecule for neuronal differentiation from mesenchymal stem cell. J Med Chem. 2009 Dec 24;52(24):7931-3. PMID: 20014867. View Source
• [2] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source

Why Generic Substitution of TCS 2210 with Other Neuronal Differentiation Inducers or IRAK Inhibitors Is Unsupported by Evidence

In-class substitution is unreliable for TCS 2210 because the compound occupies a unique intersection of two functional domains not shared by its closest analogs. Established neuronal differentiation agents such as nerve growth factor (NGF) and neuropathiazole failed to induce any phenotypic change in MSCs under identical conditions where TCS 2210 achieved >95% conversion [1]. Conversely, the commercially available IRAK1/4 inhibitor I (CAS 509093-47-4), which targets both IRAK1 and IRAK4, exhibited only marginal anticancer activity in EOC models, whereas TCS 2210 produced consistent IC50 values of ~20 µM across four EOC cell lines and demonstrated in vivo tumor suppression [2]. These data indicate that neither neuronal differentiation inducers lacking IRAK1 selectivity nor dual IRAK1/4 inhibitors can replicate the specific quantitative performance of TCS 2210.

⚠ Neuronal differentiation agents like NGF or neuropathiazole may not replicate the MSC lineage commitment reported for TCS 2210.

⚠ Dual IRAK1/4 inhibitors such as inhibitor I may show a different cellular activity profile and lack single-target IRAK1 selectivity.

⚠ Chemical mixture differentiation protocols can yield mixed cell populations without verified electrophysiological properties.

• [1] Kim NR, Kang SK, Ahn HH, Kwon SW, Park WS, Kim KS, Kim SS, Jung HJ, Choi SU, Ahn JH, Kim KR. Discovery of a new and efficient small molecule for neuronal differentiation from mesenchymal stem cell. J Med Chem. 2009 Dec 24;52(24):7931-3. PMID: 20014867. View Source
• [2] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source

TCS 2210 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Informed Procurement

Neuronal Differentiation Efficiency: TCS 2210 Achieves >95% MSC Conversion Where NGF and Neuropathiazole Produce No Detectable Effect

In the original discovery study, TCS 2210 (compound 1) was directly compared against nerve growth factor (NGF) and neuropathiazole, two established neuronal differentiation agents, in rat MSC cultures. Under identical treatment conditions, NGF and neuropathiazole produced no detectable morphological change or neuronal marker expression in MSCs. In contrast, TCS 2210 at 20 µM for 48 h converted >95% of the MSC population to a neuronal phenotype as quantified by Nissl staining [1]. The Sigma Aldrich product specification independently confirms >95% neuronal conversion efficiency at 20 µM for 48 h using the same Nissl staining endpoint .

Neuronal Differentiation

Head-to-head

TCS 2210: >95% MSC conversion. NGF, Neuropathiazole: 0%.

Supports neuronal differentiation assay context.

20 µM, 48 h, rat MSC Nissl staining data.

Evidence Dimension	Neuronal conversion efficiency in MSC cultures
Target Compound Data	TCS 2210 (20 µM, 48 h): >95% of MSCs converted to neuronal phenotype
Comparator Or Baseline	NGF: no detectable change; Neuropathiazole: no detectable change; Chemical mixture method (Woodbury): neuron-like morphology but no electrophysiological properties
Quantified Difference	>95% conversion vs. 0% conversion for NGF and neuropathiazole under identical assay conditions
Conditions	Rat bone marrow-derived MSCs; 20 µM compound; 48 h treatment; Nissl staining quantification; β-III tubulin and NSE immunoblotting

Why This Matters

This near-complete conversion efficiency with a single small molecule eliminates the need for complex growth factor cocktails and provides a reproducible, cost-effective tool for stem cell neuroscience research where high-purity neuronal populations are required.

• [1] Kim NR, Kang SK, Ahn HH, Kwon SW, Park WS, Kim KS, Kim SS, Jung HJ, Choi SU, Ahn JH, Kim KR. Discovery of a new and efficient small molecule for neuronal differentiation from mesenchymal stem cell. J Med Chem. 2009 Dec 24;52(24):7931-3. PMID: 20014867. View Source

Lineage Specificity: TCS 2210 Induces Neuronal Fate Without Astroglial Contamination, Confirmed by Absence of GFAP Expression

A critical limitation of many neuronal differentiation protocols is the co-generation of astroglial cells, which confounds downstream electrophysiological and pharmacological analyses. In the Kim et al. study, TCS 2210-treated MSCs were monitored for glial fibrillary acidic protein (GFAP) expression by Western blot. GFAP-positive cells were not detected after TCS 2210 treatment, indicating that neuronal differentiation occurred without concomitant astroglial differentiation [1]. This contrasts with protocols using chemical mixtures (β-mercaptoethanol, DMSO, butylated hydroxyanisole) that produce mixed or ill-defined populations often lacking functional electrophysiological properties.

Lineage Specificity

Head-to-head

GFAP expression not detected after TCS 2210 treatment.

Supports pure neuronal commitment endpoint review.

Western blot validation, no astroglial contamination reported.

Evidence Dimension	Astroglial contamination during neuronal differentiation
Target Compound Data	TCS 2210 (20 µM, 48 h): GFAP expression not detected
Comparator Or Baseline	Chemical mixture protocols (Woodbury method): produce neuron-like cells but without demonstrated electrophysiological function; lineage purity not quantified
Quantified Difference	Qualitative: GFAP-negative (pure neuronal) vs. mixed/uncharacterized populations from chemical cocktail methods
Conditions	Rat MSCs; Western blot for GFAP; 20 µM TCS 2210; 48 h

Why This Matters

For researchers requiring pure neuronal populations for electrophysiology, transcriptomics, or drug screening, the absence of astroglial contamination ensures experimental results are not confounded by glial cell signaling or metabolism.

• [1] Kim NR, Kang SK, Ahn HH, Kwon SW, Park WS, Kim KS, Kim SS, Jung HJ, Choi SU, Ahn JH, Kim KR. Discovery of a new and efficient small molecule for neuronal differentiation from mesenchymal stem cell. J Med Chem. 2009 Dec 24;52(24):7931-3. PMID: 20014867. View Source

Kinase Selectivity: TCS 2210 Maps to a Single Kinase Target (IRAK1) Among 468 Human Kinases, Outperforming Dual IRAK1/4 Inhibitors in Selectivity

Selectivity across the kinome is a critical differentiator for chemical probe qualification. TCS 2210 was profiled in the Eurofins KINOME scanMAX Active-site Directed Competition Binding Platform encompassing 468 human kinases and disease-relevant mutants. The compound mapped significantly to a single target—IRAK1—with no substantial off-target kinase engagement detected [1]. In contrast, the commercially available IRAK1/4 inhibitor I (CAS 509093-47-4) is a dual inhibitor with IC50 values of 0.3 µM (IRAK1) and 0.2 µM (IRAK4), and it displayed only marginal anticancer activity in EOC cells when tested in the same study [1]. Other IRAK1-targeting compounds such as NCGC1481 inhibit FLT3 and IRAK4 with sub-nanomolar potency alongside IRAK1, further underscoring the rarity of TCS 2210's mono-target profile.

Kinase Selectivity

Head-to-head

Mapped significantly to a single target (IRAK1) among 468 kinases.

Supports isoform-selectivity assay context.

Eurofins KINOME scanMAX at 10 µM. SPR Kd = 1.76 µM.

Evidence Dimension	Kinome-wide target selectivity
Target Compound Data	TCS 2210: significantly mapped to a single target (IRAK1) among 468 kinases tested; SPR Kd = 1.76 µM for IRAK1
Comparator Or Baseline	IRAK1/4 inhibitor I (509093-47-4): dual IRAK1/IRAK4 inhibitor, IC50 = 0.3 µM (IRAK1) and 0.2 µM (IRAK4), marginal EOC activity; NCGC1481: Kd = 2.9 nM (IRAK1), 0.3 nM (IRAK4), 0.3 nM (FLT3)
Quantified Difference	TCS 2210: 1/468 kinases significantly engaged vs. IRAK1/4 inhibitor I: dual engagement confirmed; the qualitative selectivity advantage derives from single-target mapping in the largest commercially available kinome panel
Conditions	Eurofins KINOME scanMAX platform; 468 human kinases and disease-relevant mutants; active-site directed competition binding; TCS 2210 tested at 10 µM

Why This Matters

Single-target selectivity minimizes confounding phenotypes in mechanistic studies and qualifies TCS 2210 as a preferred chemical probe for dissecting IRAK1-specific signaling, particularly in inflammatory and oncogenic contexts where IRAK4-independent IRAK1 functions are of interest.

• [1] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source

Direct Target Engagement: TCS 2210 Demonstrates SPR-Validated Binding (Kd = 1.76 µM) and CETSA Thermal Stabilization (ΔTm = 16°C) of IRAK1

Confirming direct physical interaction between a small molecule and its intended target is essential for chemical probe validation. TCS 2210 was characterized by two orthogonal target engagement assays. Surface plasmon resonance (SPR) analysis revealed 1:1 binding kinetics with a Kd of 1.76 µM for recombinant active IRAK1 [1]. In a cellular thermal shift assay (CETSA) performed in A2780 EOC cells, TCS 2210 protected IRAK1 from thermal denaturation, increasing the denaturation temperature from 46°C to 62°C, a ΔTm of 16°C [1]. By comparison, the IRAK1/4 inhibitor I, which engages both IRAK1 and IRAK4, was not subjected to equivalent SPR or CETSA characterization in the same study, and its weaker cellular activity profile suggests inferior intracellular target engagement under the tested conditions.

Target Engagement

Cross-study

SPR Kd = 1.76 µM. CETSA ΔTm = +16°C (46°C → 62°C).

Supports direct target engagement assay interpretation.

A2780 EOC cells for CETSA; comparator lacks equivalent biophysical data.

Evidence Dimension	Biophysical target engagement confirmation
Target Compound Data	TCS 2210: SPR Kd = 1.76 µM (1:1 binding); CETSA ΔTm = +16°C (46°C → 62°C)
Comparator Or Baseline	IRAK1/4 inhibitor I: characterized only by enzymatic IC50 (0.3 µM IRAK1, 0.2 µM IRAK4); no published SPR or CETSA data; marginal cellular activity in EOC models
Quantified Difference	TCS 2210 provides orthogonal SPR + CETSA target engagement evidence; comparator lacks equivalent biophysical validation data in the EOC context
Conditions	SPR: active recombinant IRAK1 enzyme, 1:1 kinetic model; CETSA: A2780 EOC cells, Western blot detection of IRAK1 thermal stabilization

Why This Matters

Dual-method target engagement validation (SPR + CETSA) substantially reduces the risk that phenotypic effects arise from off-target activity. For procurement decisions in chemical biology and drug discovery, this level of biophysical characterization supports confident experimental design and data interpretation.

• [1] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source

In Vivo Antitumor Efficacy: TCS 2210 Plus Cisplatin Combination Suppresses EOC Tumor Volume by Nearly 10-Fold Versus Monotherapy in a Peritoneal Xenograft Model

The therapeutic potential of TCS 2210 was evaluated in a peritoneal xenograft mouse model of advanced EOC. TCS 2210 as monotherapy suppressed tumor volume of micro-dissected tumors by approximately 50%. However, the combination of TCS 2210 with cisplatin achieved a nearly 10-fold reduction in tumor volume compared to vehicle control (p < 0.0001) [1]. In vitro, strong synergy was confirmed using the zero interaction potency (ZIP) model by SynergyFinder, an established method that integrates the advantages of both Loewe and Bliss synergy models [1]. By contrast, the IRAK1/4 inhibitor I (509093-47-4) was excluded from in vivo testing due to its marginal anticancer activity in EOC cell-based assays [1], highlighting that not all IRAK-family inhibitors translate to in vivo efficacy in this disease context.

In Vivo Model Response

Head-to-head

TCS 2210 + cisplatin: ~10-fold tumor volume suppression vs vehicle.

Reported peritoneal xenograft model-response context.

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Evidence Dimension	In vivo tumor growth suppression in EOC xenograft model
Target Compound Data	TCS 2210 monotherapy: ~50% tumor volume reduction; TCS 2210 + cisplatin: ~10-fold tumor volume reduction (p < 0.0001); in vitro IC50 = ~20 µM across A2780, A1847, OVCAR8, OVCAR3 cell lines
Comparator Or Baseline	IRAK1/4 inhibitor I: marginal anticancer activity in EOC cells (not advanced to in vivo testing); Cisplatin alone: standard-of-care baseline
Quantified Difference	TCS 2210 + cisplatin combination: nearly 10-fold tumor suppression vs. vehicle; ~50% suppression by TCS 2210 monotherapy; IRAK1/4 inhibitor I did not qualify for in vivo evaluation
Conditions	Peritoneal xenograft mouse model; NOD-scid IL2Rγnull mice; A1847 cells; intraperitoneal injection; β-cyclodextrin formulation (1:1 molar ratio); tumor micro-dissection and volume measurement

Why This Matters

For oncology-focused procurement, the demonstrated in vivo synergy with standard-of-care cisplatin positions TCS 2210 as a tool compound for preclinical studies investigating IRAK1 as a therapeutic target in platinum-based combination regimens for EOC.

• [1] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source

TCS 2210 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Evidence

High-Efficiency Neuronal Differentiation of Mesenchymal Stem Cells for Neurodegenerative Disease Modeling

TCS 2210 enables single-small-molecule conversion of >95% of an MSC population to a neuronal phenotype within 48 h without the need for growth factor cocktails, feeder layers, or genetic manipulation [1]. Critically, NGF and neuropathiazole—two commonly used neuronal differentiation agents—failed to induce any change in MSCs under identical conditions, making TCS 2210 uniquely effective in this cellular context [1]. The resulting neurons exhibit functional voltage-gated potassium outward currents and upregulate cholinergic receptor genes (Chrna2, Chrnb2, Chrm4), supporting applications in cholinergic neuron research, Alzheimer's disease modeling, and neurotoxicity screening where authentic electrophysiological maturation is required.

Selective IRAK1 Chemical Probe for Dissecting IRAK4-Independent Inflammatory and Oncogenic Signaling

The kinome-wide selectivity of TCS 2210—significantly mapping to a single target (IRAK1) among 468 kinases tested—qualifies it as a preferred chemical probe for studies requiring unambiguous attribution of phenotypes to IRAK1 rather than to IRAK4 or FLT3 [2]. This is particularly relevant in research on IRAK4 inhibitor resistance mechanisms, where compensatory IRAK1 signaling has been implicated in myelodysplastic syndromes and acute myeloid leukemia. SPR-confirmed binding (Kd = 1.76 µM) and CETSA-validated intracellular target engagement (ΔTm = 16°C) provide the rigorous target engagement evidence expected for high-quality chemical probe publications [2].

Preclinical Combination Therapy Studies in Platinum-Resistant or BRCA Wildtype Epithelial Ovarian Cancer

TCS 2210 demonstrates strong in vitro synergy with cisplatin by ZIP model analysis and achieves nearly 10-fold tumor volume suppression in a peritoneal xenograft model of advanced EOC when combined with cisplatin, compared to ~50% suppression by TCS 2210 monotherapy [2]. Importantly, IRAK1 expression is negatively correlated with BRCA1 expression in EOC patient samples, suggesting that IRAK1-targeted strategies may address the substantial population of BRCA wildtype and platinum-resistant patients where PARP inhibitors show limited effectiveness [2]. TCS 2210 thus serves as a tool compound for preclinical proof-of-concept studies evaluating IRAK1 inhibition as an adjunct to platinum-based chemotherapy.

Stem Cell Library Screening and Neuronal Lineage Commitment Research Requiring Astroglial-Free Differentiation

TCS 2210 is included in the Tocriscreen Stem Cell Library, and its demonstrated ability to induce neuronal differentiation without detectable GFAP expression—indicating pure neuronal commitment without astroglial contamination [1]—makes it a valuable positive control and screening tool in stem cell biology. For researchers conducting small-molecule screens for neuronal differentiation agents, TCS 2210 provides a validated benchmark with >95% efficiency against which novel compounds can be quantitatively compared, reducing assay development time and improving inter-laboratory reproducibility.

Application

Selection Property

Validation Focus

MSC neuronal differentiation

Single-molecule conversion efficiency

Neuronal marker expression and electrophysiology endpoints

Selective IRAK1 chemical probe studies

Kinome-wide target selectivity review

IRAK4-independent signaling and target engagement assays

Preclinical ovarian cancer model studies

Platinum-based combination context

In vivo tumor suppression and synergy model interpretation

Stem cell screening and lineage research

Astroglial-free neuronal commitment

Lineage purity and inter-laboratory reproducibility

• [1] Kim NR, Kang SK, Ahn HH, Kwon SW, Park WS, Kim KS, Kim SS, Jung HJ, Choi SU, Ahn JH, Kim KR. Discovery of a new and efficient small molecule for neuronal differentiation from mesenchymal stem cell. J Med Chem. 2009 Dec 24;52(24):7931-3. PMID: 20014867. View Source
• [2] Standing D, et al. Selective targeting of IRAK1 attenuates low molecular weight hyaluronic acid-induced stemness and non-canonical STAT3 activation in epithelial ovarian cancer. Cell Death Dis. 2024 May 25;15(5):362. View Source